Cas no 2137581-55-4 (5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde
• CAS No: 2137581-55-4
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 5968129
• PubChem ID: 165460407
• Update Time: 2025-05-26

5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137581-55-4
• 5-(3-fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde
• EN300-726179
• 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde

• Inchi： 1S/C10H11FN2O/c11-8-3-4-13(6-8)10-2-1-9(7-14)12-5-10/h1-2,5,7-8H,3-4,6H2
• InChI Key： IBTQGRALDHVIFB-UHFFFAOYSA-N
• SMILES： FC1CN(C2C=NC(C=O)=CC=2)CC1

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.2Ų

Additional information on 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde

Recent Advances in the Application of 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS: 2137581-55-4) in Chemical Biology and Drug Discovery

The compound 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS: 2137581-55-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the field of medicinal chemistry and drug discovery. This research briefing provides an overview of the latest developments involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde as a versatile building block for the development of kinase inhibitors. The compound's unique structural features, including the fluoropyrrolidine moiety and the reactive aldehyde group, make it particularly suitable for the design of targeted covalent inhibitors. Researchers demonstrated its successful incorporation into a series of EGFR inhibitors, showing improved selectivity and potency compared to previous generations of inhibitors.

In the area of neurodegenerative disease research, a team at Harvard Medical School reported the application of this compound in the synthesis of small molecules targeting α-synuclein aggregation (Nature Chemical Biology, 2024). The fluorinated pyrrolidine ring was found to enhance blood-brain barrier penetration, while the aldehyde functionality allowed for efficient conjugation with various pharmacophores. This work has opened new avenues for the development of Parkinson's disease therapeutics.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production of 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde. A recent publication in Organic Process Research & Development (2023) described a scalable, continuous-flow synthesis route that significantly improved yield (up to 78%) and purity (>99%) while reducing production costs. This advancement is particularly important for industrial-scale applications in pharmaceutical manufacturing.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data (PDB: 8F2P) revealed that derivatives of 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde can form stable interactions with specific amino acid residues in target proteins, primarily through hydrogen bonding with the fluorine atom and covalent bonding via the aldehyde group. These findings provide valuable insights for rational drug design approaches.

Current research directions include exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, where its bifunctional nature could be exploited to link target proteins with E3 ubiquitin ligases. Preliminary results presented at the 2024 American Chemical Society meeting showed promising degradation activity against several challenging drug targets, including transcription factors traditionally considered "undruggable."

In conclusion, 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS: 2137581-55-4) continues to demonstrate significant value in chemical biology and drug discovery. Its unique structural properties and versatile reactivity make it an important tool for medicinal chemists, with applications ranging from kinase inhibitor development to neurodegenerative disease therapeutics. Future research will likely focus on expanding its utility in targeted protein degradation and other emerging therapeutic modalities.